![molecular formula C15H11N3O4 B8524838 5-[(4-Nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole](/img/structure/B8524838.png)
5-[(4-Nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
Cat. No. B8524838
M. Wt: 297.26 g/mol
InChI Key: IHWOCRHTSOCWMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:30][C:31](=[O:32])[CH3:33].[Cl:11][CH2:12][c:13]1[n:14][c:15](-[c:18]2[cH:19][cH:20][cH:21][cH:22][cH:23]2)[n:16][o:17]1.[K+:24].[K+:25].[O-:26][C:27]([O-:28])=[O:29].[OH:1][c:2]1[cH:3][cH:4][c:5]([N+:8]([O-:9])=[O:10])[cH:6][cH:7]1>>[O:1]([c:2]1[cH:3][cH:4][c:5]([N+:8]([O-:9])=[O:10])[cH:6][cH:7]1)[CH2:12][c:13]1[n:14][c:15](-[c:18]2[cH:19][cH:20][cH:21][cH:22][cH:23]2)[n:16][o:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCc1nc(-c2ccccc2)no1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1ccc(O)cc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=[N+]([O-])c1ccc(OCc2nc(-c3ccccc3)no2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
